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Abstract
The advent of deep learning has significantly impacted the field of cryogenic electron

microscopy (cryo-EM), particularly in the traditionally labor-intensive process of particle picking.

Topaz, a deep learning-based particle picking software, has emerged as a powerful tool for the

accurate and efficient identification of particles in noisy micrographs. Its integration into the

widely used RELION software package provides a streamlined workflow for researchers. This

application note provides a detailed protocol for applying Topaz for automated particle picking

within RELION, aimed at researchers, scientists, and drug development professionals. We

present quantitative performance data, experimental protocols, and visual workflows to

facilitate the adoption of this powerful combination.

Introduction
Single-particle cryo-EM has become a cornerstone of structural biology, enabling the

determination of high-resolution structures of biomolecular complexes. A critical and often

bottlenecking step in the cryo-EM pipeline is the selection of individual particle images from

micrographs. Manual or semi-automated methods are time-consuming and prone to user bias.

Topaz addresses these challenges by employing a positive-unlabeled learning framework,

allowing it to be trained on a small number of user-selected particles to identify the full particle

dataset with high precision and recall.[1][2] This document outlines the practical application of

Topaz within the RELION environment, providing a step-by-step guide to enhance and

accelerate cryo-EM structure determination workflows.
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Quantitative Performance of Particle Pickers
The performance of automated particle pickers is crucial for the success of a cryo-EM project.

Key metrics include precision (the fraction of true positives among all picked particles), recall

(the fraction of true positives that were successfully picked), and the final achievable resolution

of the 3D reconstruction. The following tables summarize the performance of Topaz in

comparison to other commonly used particle picking software.

Performance Metric Topaz crYOLO CryoSegNet

Average Precision 0.704 0.744 0.792

Average Recall 0.802 0.768 0.747

Average F1-Score 0.729 0.751 0.761

Average Dice Score 0.683 0.698 0.719

Table 1: Comparison

of particle picking

performance metrics

on a benchmark

dataset. Data sourced

from a study involving

1,879 micrographs

and 401,263 labeled

particles.[3][4]

Particle Picker Average Resolution (Å)

Topaz 3.57

crYOLO 3.85

CryoSegNet 3.32

Table 2: Comparison of the final 3D

reconstruction resolution achieved from particles

picked by different software. Lower Ångström

(Å) values indicate higher resolution.[1]
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Experimental Protocols
The integration of Topaz into RELION can be approached in two ways: through the "External"

job type (common in RELION 3.1) or the more streamlined, integrated "Auto-picking" job type

available from RELION 4.0 onwards.[5][6] The recommended workflow is an iterative process

involving initial particle picking, 2D classification to clean the particle set, and retraining of the

Topaz model for improved accuracy.[3]

Protocol 1: Initial Particle Picking and Model Training
This protocol outlines the initial steps of generating a training dataset and training a Topaz
model.

Initial Particle Selection (Manual or LoG Picking):

For a new dataset, a small, representative set of particles needs to be selected. This can

be done manually using the Manual picking job in RELION or by using a faster, less

precise method like the Laplacian-of-Gaussian (LoG) picker within the Auto-picking job.[6]

[7]

Aim for a few hundred to a thousand particles from a subset of good micrographs.

Particle Extraction and 2D Classification:

Extract the initial particle picks using the Particle extraction job.

Perform 2D classification to separate genuine particles from noise and ice contamination.

Selection of High-Quality Particles for Training:

From the 2D classification results, select the classes that clearly show your particle of

interest from various orientations.

The particles contributing to these "good" classes will be used to train the Topaz model.

Topaz Model Training in RELION:

In the RELION GUI, select the Auto-picking job type.
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On the I/O tab, select the micrographs you want to use for training.

Navigate to the Topaz tab and set the following:

Perform topaz training?: Yes

OR train on a set of particles?: Yes

Particles STAR file for training:: Select the particles.star file from your selected 2D

classes.

Particle diameter (A): Provide the approximate diameter of your particle.

On the Running tab, specify the number of threads and GPUs.

Execute the job. This will generate a trained Topaz model (e.g., model_epoch10.sav).[6]

Protocol 2: Automated Particle Picking with a Trained
Model
Once a Topaz model is trained, it can be used to pick particles from the entire dataset.

Setup Topaz Picking Job:

Create a new Auto-picking job in RELION.

On the I/O tab, input all the micrographs you want to pick from (e.g., micrographs_ctf.star).

On the Topaz tab, set the following:

Perform topaz picking?: Yes

Trained topaz model:: Select the trained model file generated in the previous protocol. If

left empty, a general pre-trained model will be used.[8]

Particle diameter (A): Enter the same diameter as used for training.

Execute the picking job.
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Inspecting and Refining Picks:

The output of the Topaz picking job is a _topazpicks.star file containing the coordinates of

the picked particles.[5]

These picks can be inspected in the Manual picking job.

Topaz assigns a score to each pick. You can adjust the select_threshold parameter to filter

out low-scoring particles, which are more likely to be false positives.[3][5]

Protocol 3: Iterative Refinement (Retraining Topaz)
For optimal results, it is highly recommended to retrain the Topaz model using a larger, cleaner

set of particles.

Extract and Classify Topaz Picks:

Extract the particles picked by the initial trained model.

Perform a thorough 2D classification on this larger particle set.

Select a High-Confidence Particle Set:

Select the best 2D classes, representing a diverse range of particle views.

Retrain the Topaz Model:

Repeat the Topaz training protocol (Protocol 1, step 4), but this time use the particles from

the high-quality 2D classes of your initial Topaz picks as the training set.

Final Particle Picking:

Use this newly retrained, more accurate model to re-pick particles from your entire

micrograph dataset (Protocol 2). This iterative process significantly improves the quality of

the final particle set.[3]

Visualizing the Workflow
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To better illustrate the process, the following diagrams created using the DOT language

visualize the key workflows.

Input Data RELION Workflow Output

Micrographs Initial Picking
(Manual or LoG) Extract Particles 2D Classification Select Good Classes Topaz Training Trained Topaz Model

Click to download full resolution via product page

Caption: Initial Topaz model training workflow in RELION.

Inputs Iterative Refinement in RELION Output

Full Micrograph Set

Topaz Picking (Round 1) Final Topaz PickingInitial Trained Model Extract Particles 2D Classification Select High-Quality Classes Topaz Retraining Refined Topaz Model Final Particle Set

Click to download full resolution via product page

Caption: Iterative workflow for refining Topaz particle picking.

Troubleshooting and Best Practices
Long Processing Times: If Topaz jobs are running unusually slow, ensure that your GPU is

correctly configured and being utilized by RELION.

Overlapping Particles: If Topaz is picking particles that are too close together, adjust the

extraction radius during picking. A radius corresponding to the longest axis of your particle

can help prevent overlaps.[3]
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Poor Picking Performance: If Topaz is picking a lot of "junk," it may be because the initial

training set was not representative or contained non-particle features. It is crucial to provide

high-quality, well-centered particles for training.

Parameter Tuning: The numberofparticles and scalefactor are important parameters during

training. The scalefactor downsamples micrographs for faster processing. A smaller

scalefactor (less downsampling) may be necessary for very small particles.[5]

Conclusion
The integration of Topaz into RELION provides a robust and efficient solution for automated

particle picking in cryo-EM. By leveraging the power of deep learning and an iterative

refinement strategy, researchers can significantly improve the speed and quality of particle

selection, leading to higher-resolution structures. The protocols and data presented in this

application note serve as a comprehensive guide for implementing this powerful workflow,

ultimately accelerating discoveries in structural biology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Revolutionizing Cryo-EM Workflow: Automated Particle
Picking in RELION with Topaz]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169984#applying-topaz-for-automated-particle-
picking-in-relion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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